Cas no 2138552-97-1 (2-{[(Benzyloxy)carbonyl]amino}-4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid
• CAS No: 2138552-97-1
• MF: C₂₄H₂₉N₃O₆
• MW: 455.503566503525
• CID: 5783285
• PubChem ID: 165498809
• Update Time: 2025-06-11

2-{[(Benzyloxy)carbonyl]amino}-4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid
• EN300-1153989
• 2138552-97-1
• 2-{[(Benzyloxy)carbonyl]amino}-4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid

• Inchi： 1S/C24H29N3O6/c1-24(2,3)33-23(31)27-13-11-26(12-14-27)18-9-10-19(21(28)29)20(15-18)25-22(30)32-16-17-7-5-4-6-8-17/h4-10,15H,11-14,16H2,1-3H3,(H,25,30)(H,28,29)
• InChI Key： LGRCWJUSDJNTBY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC(C(=O)O)=C(C=2)NC(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 455.20563565g/mol
• Monoisotopic Mass: 455.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 108Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid

Comprehensive Overview of 2-{[(Benzyloxy)carbonyl]amino}-4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid (CAS No. 2138552-97-1)

2-{[(Benzyloxy)carbonyl]amino}-4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid (CAS No. 2138552-97-1) is a highly specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique molecular structure, featuring both benzyloxycarbonyl (Cbz) and tert-butoxycarbonyl (Boc) protecting groups, makes it invaluable for controlled reactions in drug development. Researchers often search for "Boc-protected piperazine derivatives" or "Cbz-amino acid applications," reflecting its relevance in modern medicinal chemistry.

The compound's dual-protection design addresses key challenges in peptide synthesis, such as selective deprotection and side-chain stability. With growing interest in "targeted drug delivery" and "small molecule inhibitors," 2138552-97-1 has gained attention for its potential in designing protease-resistant therapeutic agents. Its benzoic acid moiety further enhances solubility, a critical factor explored in queries like "improving API bioavailability."

In the context of green chemistry trends, 2-{[(Benzyloxy)carbonyl]amino}-4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid aligns with searches for "sustainable protecting groups." The Boc group’s acid-labile nature allows for eco-friendly removal under mild conditions, reducing hazardous waste—a priority for labs addressing "green peptide synthesis." Meanwhile, the Cbz group’s hydrogenolysis compatibility answers demands for "orthogonal protection strategies."

Analytical studies highlight the compound’s role in fragment-based drug discovery (FBDD), particularly for "kinase inhibitor design." Its piperazine segment contributes to binding affinity optimization, frequently mentioned in "structure-activity relationship (SAR) studies." HPLC and LC-MS data confirm its high purity (>98%), meeting stringent requirements for "preclinical candidate screening."

Storage recommendations for CAS 2138552-97-1 emphasize desiccated conditions at -20°C, reflecting user concerns about "carbamate stability." Suppliers often pair it with technical bulletins on "N-protected amino acid handling," addressing common stability questions. The compound’s MSDS-compliant profile ensures safer handling compared to traditional reagents, resonating with "lab safety innovations."

Emerging applications include its use as a linker in "PROTAC technology" (Proteolysis-Targeting Chimeras), where its aromatic system facilitates E3 ligase recruitment. This connects to trending searches like "degrader platform development." Patent analyses reveal its inclusion in oncology candidates, particularly for "protein-protein interaction modulators," underscoring its commercial potential.

For synthetic chemists, the compound’s crystalline form (white to off-white powder) simplifies quantification in "high-throughput reaction optimization." Its MW (439.48 g/mol) and defined melting range support precise stoichiometry—critical for "automated parallel synthesis" workflows. Recent publications correlate its logP value (≈2.1) with improved blood-brain barrier penetration in CNS drug queries.

In summary, 2-{[(Benzyloxy)carbonyl]amino}-4-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid represents a versatile scaffold bridging peptide chemistry and small-molecule therapeutics. Its dual-protection architecture continues to inspire solutions for "next-generation drug conjugates" and "multifunctional pharmacophores," positioning it at the forefront of contemporary pharmaceutical innovation.